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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the measurement standards for Freon-11
(trichlorofluoromethane, CFC-11), a potent ozone-depleting substance, as maintained by the

world's leading atmospheric monitoring networks. The data and methodologies presented are

essential for ensuring the global comparability of CFC-11 measurements, which is critical for

verifying compliance with international treaties such as the Montreal Protocol.

Data Presentation: Comparison of Major Global
Networks
The two primary networks responsible for long-term, high-precision measurements of

atmospheric CFC-11 are the National Oceanic and Atmospheric Administration's Global

Monitoring Laboratory (NOAA/GML) and the Advanced Global Atmospheric Gases Experiment

(AGAGE). Inter-laboratory comparisons and ongoing collaborations ensure the consistency of

their data, which underpins scientific assessments of ozone depletion and climate change.
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While direct "round-robin" style inter-laboratory comparison reports for CFC-11 are not

frequently published in a consolidated format, the ongoing comparison of measurements from

co-located stations and the exchange of calibrated air samples provide a continuous

assessment of the measurement standards. A key aspect of this comparison is the consistency

of their calibration scales.
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Parameter NOAA/GML AGAGE
Consistency/Comp
arison

Calibration Scale NOAA-2016 SIO-05

The ratio of NOAA to

AGAGE

measurements is

0.9993 ± 0.0009,

indicating excellent

agreement.[1]

Instrumentation

Gas Chromatography

with Electron Capture

Detection (GC-ECD),

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Gas Chromatography

with Electron Capture

Detection (GC-MD),

"Medusa" Gas

Chromatography with

Mass Spectrometry

(GC-MS)

Both networks use

similar high-precision

gas chromatography

techniques. AGAGE's

"Medusa" system is

notable for its

cryogenic

preconcentration,

allowing for the

measurement of a

wide range of trace

gases.

Measurement

Uncertainty

Strives for high

accuracy with detailed

uncertainty analysis.

For many trace gases,

expanded

uncertainties (k=2) are

reported.[2][3]

High precision with

reported precisions up

to 0.1% RSD for some

compounds measured

by the Medusa GC-

MS.

The consistency over

time between the two

networks for CFC-11

is approximately 1%.

[1]

Sampling Network

In-situ measurements

at baseline

observatories and

flask sampling from a

global network of

sites, including

aircraft.[4]

A global network of

coastal and mountain

sites with high-

frequency in-situ

measurements.[5]

Both networks

maintain long-term

measurement records

at globally distributed

sites, with some co-

located stations for

direct comparison.[6]
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Experimental Protocols
The measurement of Freon-11 at trace atmospheric concentrations requires meticulous

experimental procedures to ensure accuracy and precision. The methodologies employed by

NOAA/GML and AGAGE, while slightly different in their specific implementations, are based on

the same fundamental principles of gas chromatography.

NOAA/GML Freon-11 Measurement Protocol
The NOAA/GML measures CFC-11 through both in-situ and flask sampling programs.[4]

In-Situ Measurements:

Instrumentation: Automated, on-site gas chromatographs with electron capture detectors

(GC-ECDs) are deployed at NOAA's baseline observatories.[4]

Sampling: Air is sampled continuously from tall towers to ensure it is representative of the

regional background atmosphere.

Calibration: The instruments are calibrated frequently using a suite of compressed gas

standards that are traceable to the NOAA primary calibration scale (NOAA-2016 for CFC-

11).[4]

Flask Sampling Program:

Sample Collection: Air samples are collected in specially prepared flasks from a global

network of surface sites and from aircraft profiles.

Analysis: The flasks are returned to NOAA's central laboratory in Boulder, Colorado, for

analysis on custom-built gas chromatograph systems, including GC-MS.[4]

Data Combination: Data from the different programs are combined into a long-term

dataset, with adjustments made for any known biases between measurement systems.[4]

AGAGE Freon-11 Measurement Protocol
The AGAGE network focuses on high-frequency, in-situ measurements at globally distributed

sites.[5]
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Instrumentation:

The primary instrument used for CFC-11 and a wide range of other trace gases is the

"Medusa" Gas Chromatograph with Mass Spectrometry (GC-MS).[7]

This system utilizes a cryogenic preconcentration technique to trap and enrich trace gases

from a large volume of air, enabling highly precise measurements.

Sampling and Analysis:

Air is sampled from tall towers at each station.

The Medusa GC-MS system is fully automated, performing frequent measurements of

both ambient air and calibration standards.

Calibration:

The AGAGE measurements are tied to the Scripps Institution of Oceanography (SIO)

calibration scales, with CFC-11 being reported on the SIO-05 scale.[8]

A hierarchy of calibration standards is used to ensure the long-term stability and

consistency of measurements across the network.

Mandatory Visualization
The following diagrams illustrate the key workflows and relationships in the inter-laboratory

comparison of Freon-11 measurement standards.
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Caption: Workflow of an inter-laboratory comparison for Freon-11 measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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